Cas no 66576-71-4 (Butanoic acid,2-methyl-, 1-methylethyl ester)

Butanoic acid,2-methyl-, 1-methylethyl ester Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 1-methylethyl ester
• Isopropyl 2-methylbutyrate
• propan-2-yl 2-methylbutanoate
• FEMA 3699
• 2-Methylbutyric Acid Isopropyl Ester

• MDL： MFCD00085203
• InChIKey： DIRDKDDFAMNBNY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O2/c1-5-7(4)8(9)10-6(2)3/h6-7H,5H2,1-4H3
• SMILES： CCC(C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 144.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 10

Experimental Properties

• LogP: 1.98410
• PSA: 26.30000
• Refractive Index: n20/D 1.397(lit.)
• Boiling Point: 144°C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• FEMA: 3699 | ISOPROPYL 2-METHYLBUTYRATE
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Density: 0.851 g/mL at 25 °C(lit.)

Butanoic acid,2-methyl-, 1-methylethyl ester Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3.2

Butanoic acid,2-methyl-, 1-methylethyl ester Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils